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Cat. No.: B086891 Get Quote

An In-depth Technical Guide to 2-
(Methylsulfinyl)phenol
For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Methylsulfinyl)phenol, also known by synonyms such as Methyl(2-hydroxyphenyl)

sulfoxide and 2-(Methylsulphinyl)benzenol, is an organic compound with the CAS number

1074-02-8.[1][2][3] This molecule is characterized by a phenol ring substituted with a

methylsulfinyl group at the ortho position.[4] The presence of both a hydroxyl group and a

sulfoxide group imparts distinct chemical properties, including enhanced polarity and potential

for diverse chemical interactions like hydrogen bonding.[4] As a phenol derivative, it belongs to

a class of compounds widely recognized for their broad spectrum of biological activities,

making it a molecule of interest in pharmaceutical and agrochemical research.[4][5][6]

Chemical Structure and Properties
The structure of 2-(Methylsulfinyl)phenol consists of a benzene ring functionalized with a

hydroxyl (-OH) group and an adjacent methylsulfinyl (-S(=O)CH₃) group.[4] This arrangement

makes it a bifunctional molecule with potential for various chemical transformations.

Caption: Chemical structure of 2-(Methylsulfinyl)phenol.
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Data Presentation: Physicochemical Properties

The key quantitative properties of 2-(Methylsulfinyl)phenol are summarized in the table below

for easy reference and comparison.

Property Value Reference(s)

CAS Number 1074-02-8 [1][2]

Molecular Formula C₇H₈O₂S [1][2]

Molecular Weight 156.20 g/mol [2]

Appearance White to off-white solid [3]

Melting Point 118-122 °C [1][3]

Purity ≥98% [2]

Topological Polar Surface Area

(TPSA)
37.3 Å² [2]

LogP 1.1296 [2]

Hydrogen Bond Donors 1 [2]

Hydrogen Bond Acceptors 2 [2]

Rotatable Bonds 1 [2]

SMILES CS(=O)C1=CC=CC=C1O [2]

InChI Key
VMTHIQRJDDCEQD-

UHFFFAOYSA-N
[7]

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the specific synthesis, purification, and

analysis of 2-(Methylsulfinyl)phenol are not extensively documented in publicly available

literature. However, general methodologies applicable to phenolic compounds can be adapted.

Synthesis: A plausible synthetic route involves the controlled oxidation of the corresponding

thioether, 2-(methylthio)phenol. A general procedure for a similar compound, 4-
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(methylsulfonyl)phenol, involves the oxidation of 4-(methylthio)phenol using an oxidizing agent

like sodium periodate in aqueous methanol.[8] A similar approach could likely be adapted for

the synthesis of 2-(Methylsulfinyl)phenol, where careful control of the oxidant stoichiometry

would be crucial to favor the sulfoxide over the sulfone.

Analytical Methods: The analysis of phenolic compounds is well-established. Methods

approved by agencies like the EPA for the analysis of phenols in various matrices typically

involve sample extraction followed by chromatographic separation.[9]

A general workflow for the analysis of a phenolic compound like 2-(Methylsulfinyl)phenol
would be as follows:

Sample Preparation: Extraction from the sample matrix using an appropriate solvent,

followed by cleanup and concentration steps.

Analysis: High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC)

are the most common techniques.[9][10]

HPLC: Reversed-phase HPLC with UV, electrochemical, or fluorescence detection is a

standard method.[10]

GC: For GC analysis, derivatization may be necessary to improve volatility and thermal

stability. GC coupled with a Flame Ionization Detector (FID) or Mass Spectrometry (MS)

provides high sensitivity and specificity.[9]
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Sample Preparation Chromatographic Analysis Data Processing

Sample Matrix Solvent Extraction
Extract Cleanup

(e.g., SPE)
Concentration

Derivatization
(Optional, for GC)

Injection
HPLC or GC
Separation

Detection
(UV, FID, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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